1-benzyl-4-[(4-chlorophenyl)carbonothioyl]piperazine

• IUPAC Name: (4-benzylpiperazin-1-yl)-(4-chlorophenyl)methanethione
• InChI: InChI=1S/C18H19ClN2S/c19-17-8-6-16(7-9-17)18(22)21-12-10-20(11-13-21)14-15-4-2-1-3-5-15/h1-9H,10-14H2
• InChI Key: MFCCZIQFWPIGRU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)C(=S)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H19ClN2S
• Molecular Weight: 330.9 g/mol

Description

1-benzyl-4-[(4-chlorophenyl)carbonothioyl]piperazine, also known as BTCP, is a chemical compound that belongs to the class of piperazines. It has been studied for its potential therapeutic applications in various fields, including neuroscience and pharmacology.

Mechanism of Action

1-benzyl-4-[(4-chlorophenyl)carbonothioyl]piperazine acts as a dopamine transporter inhibitor, which means that it blocks the reuptake of dopamine in the brain. This leads to an increase in the concentration of dopamine in the synaptic cleft, which in turn enhances the function of dopaminergic neurons.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including increased dopamine release, increased locomotor activity, and enhanced cognitive function. It has also been shown to have anxiolytic and antidepressant effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-benzyl-4-[(4-chlorophenyl)carbonothioyl]piperazine in lab experiments is its high affinity for the dopamine transporter, which makes it a useful tool for studying the role of dopamine in various neurological disorders. However, one limitation of using this compound is that it has been shown to have some toxic effects on dopaminergic neurons, which can limit its usefulness in certain experimental settings.

Future Directions

There are several potential future directions for research on 1-benzyl-4-[(4-chlorophenyl)carbonothioyl]piperazine. One area of interest is the development of new drugs that are based on the structure of this compound, but with improved pharmacological properties. Another area of interest is the use of this compound in combination with other drugs to enhance its therapeutic effects. Finally, there is a need for further research on the long-term effects of this compound on dopaminergic neurons, as well as its potential use in the treatment of other neurological disorders.

Synthesis Methods

The synthesis of 1-benzyl-4-[(4-chlorophenyl)carbonothioyl]piperazine involves the reaction between 1-benzylpiperazine and 4-chlorobenzoyl isothiocyanate in the presence of a base. The resulting product is a white crystalline powder that is soluble in organic solvents.

Scientific Research Applications

1-benzyl-4-[(4-chlorophenyl)carbonothioyl]piperazine has been extensively studied for its potential therapeutic applications in various fields, including neuroscience and pharmacology. It has been shown to have a high affinity for the dopamine transporter, which makes it a potential candidate for the treatment of various neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).